6-Acetyl-7-allylamino-1H-pyrazolo[4,3-b]pyridine

• Molecular Formula: C11H12N4O
• Molecular Weight: 216.24 g/mol
• IUPAC Name: 1-[7-(prop-2-enylamino)-1H-pyrazolo[4,3-b]pyridin-6-yl]ethanone
• InChI: InChI=1S/C11H12N4O/c1-3-4-12-10-8(7(2)16)5-13-9-6-14-15-11(9)10/h3,5-6H,1,4H2,2H3,(H,12,13)(H,14,15)
• InChI Key: FJWWAURXLOKTOJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CN=C2C=NNC2=C1NCC=C

Description

6-Acetyl-7-allylamino-1H-pyrazolo[4,3-b]pyridine is a useful research compound. Its molecular formula is C11H12N4O and its molecular weight is 216.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A solution of 6-acetyl-7-chloro-1H-pyrazolo[4,3-b]pyridine (D15, 340 mg, 1.7 mmol) in allylamine (5 ml) was stirred at room temperature for 16 h. Excess allylamine was removed in vacuo and the residue was dissolved in aqueous methanol. The solution was adjusted to pH 8 with 10% sodium carbonate solution, and extracted with ethyl acetate (4×50 ml). The extracts were washed with brine (50 ml), dried (MgSO4) and evaporated in vacuo to give a sticky solid. This was crystallised from ethyl acetate/ethanol to give the title compound (280 mg, 75%), m.p. 211°-213° C. Found: C, 60.49; H, 5.81; N, 25.55. C11H12N4O requires C, 61.10; H, 5.59; N, 25.91%.